Cas no 2229591-21-1 (2-(1-amino-4-hydroxycyclohexyl)-3-bromophenol)

• Product Name: 2-(1-amino-4-hydroxycyclohexyl)-3-bromophenol
• CAS No: 2229591-21-1
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 5842464
• PubChem ID: 165780931
• Update Time: 2025-06-11

2-(1-amino-4-hydroxycyclohexyl)-3-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-4-hydroxycyclohexyl)-3-bromophenol
• EN300-1927402
• 2229591-21-1

• Inchi： 1S/C12H16BrNO2/c13-9-2-1-3-10(16)11(9)12(14)6-4-8(15)5-7-12/h1-3,8,15-16H,4-7,14H2
• InChI Key： RZYCCJSWGRPTMO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C1(CCC(CC1)O)N)O

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(1-amino-4-hydroxycyclohexyl)-3-bromophenol

Introduction to 2-(1-amino-4-hydroxycyclohexyl)-3-bromophenol (CAS No. 2229591-21-1)

2-(1-amino-4-hydroxycyclohexyl)-3-bromophenol, identified by the Chemical Abstracts Service Number (CAS No.) 2229591-21-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound features a unique structural motif comprising a brominated phenolic ring linked to a cyclohexylamine side chain, which endows it with distinct chemical and biological properties. The presence of both amino and hydroxyl functional groups enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural design of 2-(1-amino-4-hydroxycyclohexyl)-3-bromophenol is not arbitrary but rather the result of careful consideration of its potential applications. The bromine atom at the 3-position of the phenol ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to construct biaryl scaffolds. Meanwhile, the cyclohexylamine moiety introduces basicity and steric bulk, influencing both the compound's solubility and its interactions with biological targets. This dual functionality makes it an attractive building block for designing molecules with tailored pharmacological profiles.

In recent years, there has been growing interest in exploiting structural diversity to discover new drugs with improved efficacy and reduced toxicity. The 2-(1-amino-4-hydroxycyclohexyl)-3-bromophenol scaffold aligns well with this trend, as its unique combination of substituents allows for rapid exploration of chemical space. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, given the ability of the phenolic and amino groups to interact with metal ions and protein residues. Furthermore, the cyclohexyl ring can be used to modulate binding affinity through steric effects, which is crucial for achieving high selectivity.

One particularly compelling application area for 2-(1-amino-4-hydroxycyclohexyl)-3-bromophenol is in the development of antitumor agents. Kinase inhibitors are a major class of anticancer drugs, and many have shown success in clinical trials. The structural features of this compound make it a promising candidate for designing molecules that can selectively inhibit aberrantly activated kinases involved in cancer progression. Preclinical studies have demonstrated that certain analogs derived from 2-(1-amino-4-hydroxycyclohexyl)-3-bromophenol exhibit potent inhibitory activity against specific kinases while maintaining good tolerability. These findings underscore the compound's potential as a lead structure for further optimization.

The synthesis of 2-(1-amino-4-hydroxycyclohexyl)-3-bromophenol presents an interesting challenge due to its complex connectivity. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, advances in synthetic methodology have made it possible to access this compound more efficiently. For example, recent reports describe concise synthetic strategies that leverage transition-metal-catalyzed reactions to construct the key carbon-carbon bonds in high yield and purity. Such improvements not only facilitate research but also make large-scale production more feasible.

From a computational chemistry perspective, 2-(1-amino-4-hydroxycyclohexyl)-3-bromophenol offers an excellent system for studying molecular interactions. Its rigid core structure allows researchers to predict how different substituents will influence binding affinity and selectivity through molecular docking simulations. These computational studies can guide experimental efforts by identifying optimal analogs before they are synthesized, saving time and resources. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been instrumental in elucidating the structure and dynamics of this compound in solution.

The pharmacokinetic properties of 2-(1-amino-4-hydroxycyclohexyl)-3-bromophenol are also worth examining. Factors such as solubility, metabolic stability, and distribution play critical roles in determining whether a drug candidate will progress to clinical use. Fortunately, modifications to the cyclohexylamine moiety can be used to fine-tune these properties. For instance, introducing fluorine atoms or other electronegative substituents can enhance metabolic stability while maintaining biological activity—a common strategy in drug design.

In conclusion,2-(1-amino-4-hydroxycyclohexyl)-3-bromophenol (CAS No. 2229591-21-1) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse applications across multiple therapeutic areas, particularly in oncology and kinase inhibition. With ongoing advancements in synthetic chemistry and computational modeling,2-(1-amino-4-hydroxycyclohexyl)-3-bromophenol is poised to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.